
3-(Butylamino)propionitrile safety data sheet
(SDS) and handling precautions

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-(Butylamino)propionitrile

Cat. No.: B1266221 Get Quote

A Technical Guide to the Safe Handling of 3-
(Butylamino)propionitrile
Introduction

3-(Butylamino)propionitrile (CAS No: 693-51-6, Molecular Formula: C₇H₁₄N₂, Molecular

Weight: 126.20 g/mol ) is a chemical compound used in research and development settings.[1]

[2] This guide is intended for researchers, scientists, and drug development professionals,

providing a comprehensive overview of its associated hazards, handling precautions, and

emergency procedures. Due to its significant toxicity, strict adherence to safety protocols is

imperative when working with this substance. This document synthesizes data from safety data

sheets (SDS) and chemical property databases to ensure safe laboratory practices.

Hazard Identification and Classification
3-(Butylamino)propionitrile is classified as a hazardous substance with multiple acute and

physical hazards.[3][4] The primary dangers are its high flammability and severe toxicity

through multiple exposure routes.[3]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[3]

H300 + H310: Fatal if swallowed or in contact with skin.[3]
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H319: Causes serious eye irritation.[3]

H332: Harmful if inhaled.[3]

The table below summarizes the key hazard classifications.

Hazard Class GHS Code Description Source

Flammable Liquids H225
Highly flammable

liquid and vapour
[3][4]

Acute Toxicity, Oral H300 Fatal if swallowed [3][4]

Acute Toxicity, Dermal H310
Fatal in contact with

skin
[3][4]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [3][4]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[3][4]

Physical and Chemical Properties
The physical and chemical properties of 3-(Butylamino)propionitrile are essential for

understanding its behavior and for safe handling. The following table presents key quantitative

data. Note that some reported values may vary between suppliers.
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Property Value Unit Source

CAS Number 693-51-6 N/A [1][5]

Molecular Weight 126.20 g/mol [1]

Melting Point -93 °C [3]

Boiling Point 97 °C [3]

104-106 (at 10

mmHg)
°C [5]

Density 0.772 (at 25 °C) g/mL [3]

0.86 g/mL [5]

Octanol/Water

Partition Coefficient

(logP)

1.290 N/A [1]

Experimental Protocols and Toxicity Mechanisms
Detailed experimental protocols for the toxicological assessment of 3-
(butylamino)propionitrile are not available in the reviewed literature. Similarly, specific

signaling pathways for its mechanism of toxicity have not been elucidated. However, related

propionitrile compounds, such as 3-(N,N-dimethylamino)propionitrile, have been shown to

possess neurotoxic properties, which may suggest a potential area of concern for this class of

chemicals.[6]

Safe Handling and Storage Workflow
Strict adherence to a defined workflow is critical to minimize exposure and ensure safety. This

involves a sequence of steps from preparation and engineering controls to proper disposal.
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1. Preparation
(Review SDS, SOPs)

2. Engineering Controls
(Use Chemical Fume Hood)

3. Don PPE
(Gloves, Goggles, Lab Coat)

4. Chemical Handling
(Ground equipment, use non-sparking tools)

5. Secure Storage
(Locked, cool, ventilated area)

Store unused

6. Waste Disposal
(Approved waste plant)

Dispose of waste
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Exposure Event
(Spill or Contact)

Skin Contact? Eye Contact? Inhalation? Ingestion?

Remove clothing
Rinse skin with water

IMMEDIATELY call Poison Center

Yes

Rinse with water for minutes
Remove contacts

Get medical attention

Yes

Move to fresh air
Call Poison Center if unwell

Yes

Rinse mouth
IMMEDIATELY call Poison Center

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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